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Compound of Interest

Compound Name: 2-(chloromethyl)Butanal

Cat. No.: B15356479 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling 2-
(chloromethyl)Butanal. It includes detailed operational and disposal plans to ensure the safe

management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(chloromethyl)Butanal is a chlorinated aldehyde and, while a specific Safety Data Sheet

(SDS) is not readily available, data from structurally similar compounds like 2-Chloro-2-

methylbutane and general knowledge of chlorinated and reactive aldehydes suggest it should

be handled as a hazardous substance.[1][2] Potential hazards include flammability, skin and

eye irritation, respiratory tract irritation, and possible central nervous system depression.[1]

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specific PPE Material/Standard Notes

Eye and Face

Protection

Chemical splash

goggles and a full-

face shield

ANSI Z87.1 compliant

A face shield is crucial

when there is a risk of

splashes or vigorous

reactions.[3][4]

Skin Protection

Chemical-resistant

gloves (double-gloving

recommended)

Butyl rubber or Viton®

gloves are

recommended for

handling chlorinated

compounds and

reactive aldehydes.[4]

Nitrile gloves may be

suitable for short-term

contact.[3]

Inspect gloves for any

signs of degradation

or perforation before

and after use.[3][5]

Flame-resistant lab

coat
Nomex® or equivalent

A flame-resistant lab

coat should be worn

over cotton-based

clothing.[3]

Chemical-resistant

apron
Rubber or neoprene

To be worn over the

lab coat when

handling larger

quantities or when

there is a significant

splash risk.

Closed-toe shoes
Chemical-resistant

material

Shoes should fully

cover the feet; leather

and cloth are not

suitable.[5]

Respiratory Protection

NIOSH-approved

respirator with organic

vapor cartridges

Follow OSHA 29 CFR

1910.134

Required when

working outside of a

certified chemical

fume hood or if vapors

are not adequately

controlled.[5]
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Operational Plan: Step-by-Step Handling Procedure
Preparation:

Work Area: All handling of 2-(chloromethyl)Butanal must be conducted within a certified

chemical fume hood with proper ventilation.[1][6]

Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit

appropriate for chlorinated solvents are readily accessible and in good working order.[6]

Personnel: Never work alone when handling this chemical.[7] Ensure all personnel are

trained on the specific hazards and emergency procedures.

Handling:

Don PPE: Put on all required PPE as detailed in Table 1 before entering the designated work

area.

Grounding: Ground and bond all containers and equipment when transferring the chemical to

prevent static discharge, as it is expected to be flammable.[1][6]

Dispensing: Use spark-proof tools for all transfers.[1][6] Dispense the smallest quantity

necessary for the experiment.

Heating: Avoid heating the substance. If heating is necessary, use a well-controlled heating

mantle or oil bath within the fume hood. Keep away from open flames, hot surfaces, and

other sources of ignition.[6][8]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated area designated for flammable and reactive chemicals.[6][9]

Workflow Diagram for Safe Handling
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Caption: Workflow for the safe handling of 2-(chloromethyl)Butanal.
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Disposal Plan
Waste Segregation and Collection:

Waste Stream: All waste containing 2-(chloromethyl)Butanal, including contaminated

consumables (e.g., pipette tips, gloves, absorbent pads), must be collected in a dedicated,

properly labeled hazardous waste container.[7]

Container: The waste container must be made of a material compatible with chlorinated

organic compounds and have a secure, tight-fitting lid.

Labeling: The waste container must be clearly labeled as "Hazardous Waste: Chlorinated

Organic Liquid" and include the full chemical name "2-(chloromethyl)Butanal".

Storage and Disposal:

Interim Storage: Store the sealed waste container in a designated satellite accumulation

area within or near the laboratory. This area should be well-ventilated and away from

incompatible materials.

Final Disposal: Arrange for the disposal of the chlorinated waste through your institution's

Environmental Health and Safety (EHS) office.[10] Chlorinated organic waste typically

requires incineration at a licensed hazardous waste facility.[10] Do not dispose of this

chemical down the drain.[11]

Emergency Procedures
Table 2: Emergency Response Plan
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Emergency Type Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[1][12] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][12] Seek immediate

medical attention.

Inhalation

Move the affected person to fresh air

immediately.[1] If breathing is difficult or has

stopped, provide artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[1] If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk.[1] Seek immediate medical attention.

Spill

For minor spills within a fume hood, use a spill

kit with absorbent materials suitable for

chlorinated solvents. For larger spills or spills

outside of a fume hood, evacuate the area,

notify others, and contact your institution's EHS

or emergency response team.[5]

Emergency Response Flowchart
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Caption: Emergency response flowchart for 2-(chloromethyl)Butanal incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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